Ethyl 2-(3,4-dimethylbenzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-[(3,4-dimethylbenzoyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C23H30N2O3S/c1-8-28-21(27)17-16-12-22(4,5)25-23(6,7)18(16)29-20(17)24-19(26)15-10-9-13(2)14(3)11-15/h9-11,25H,8,12H2,1-7H3,(H,24,26)
• InChI Key: FKGSBIJTMFUEMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C23H30N2O3S
• Molecular Weight: 414.6 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not available in the current literature.

Scientific Research Applications

Synthesis and Reactivity

Studies have highlighted the synthesis and reactivity of compounds with similar structures, demonstrating the potential for creating highly functionalized tetrahydropyridines through annulation reactions. For example, ethyl 2-methyl-2,3-butadienoate has been shown to act as a 1,4-dipole synthon in annulation with N-tosylimines, yielding adducts with significant regioselectivity and diastereoselectivities (Zhu et al., 2003). Such reactions underscore the potential for synthesizing complex heterocyclic compounds with tailored properties.

Antioxidant Activity

Research on pyridine and selenolo[2,3-b]pyridine derivatives, including ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate, has revealed notable antioxidant activities. These compounds, synthesized through reactions involving ethyl 3-amino-4,6-dimethyl selenolo[2,3-b]pyridine-2-carboxylate, have shown remarkable antioxidant properties, comparable to those of ascorbic acid (Zaki et al., 2017). This suggests the potential utility of structurally related compounds in developing new antioxidants.

Structural and Chemical Reactivity Studies

The synthesis and characterization of various pyridine and thieno[2,3-d]pyrimidine derivatives have been extensively studied, offering insights into their structural features and reactivity. Compounds such as ethyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate have served as starting materials for synthesizing a wide range of heterocyclic compounds with potential applications in medicinal chemistry and materials science (El-Kashef et al., 2010).

Spectroscopic and Quantum Chemical Studies

Synthetic compounds like ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate have been subject to spectroscopic and quantum chemical studies, providing valuable data on their structural evaluation, chemical reactivity, and potential for non-linear optical properties (Singh et al., 2014). Such studies are crucial for understanding the fundamental properties of these compounds and their potential applications in various domains.

Mechanism of Action

The mechanism of action for this compound is not specified in the current literature.

Future Directions

Given the lack of information on this specific compound, future research could focus on its synthesis, characterization, and potential applications. This could include determining its physical and chemical properties, studying its reactivity, and exploring potential uses in various fields.